Cas no 20013-23-4 (Isoscoparin)

Isoscoparin structure
Isoscoparin structure
Product Name:Isoscoparin
CAS No:20013-23-4
MF:C22H22O11
MW:462.403487682343
CID:1391722
PubChem ID:442611
Update Time:2024-10-31

Isoscoparin Chemical and Physical Properties

Names and Identifiers

    • Isoscoparin
    • (1S)-1,5-anhydro-1-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-D-glucitol
    • 6-beta-D-Glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one
    • Isoorientin 3'-O-methyl ether
    • C-Glucosyl-6 chrysoeriol
    • Chrysoeriol 6-C-glucoside
    • Isoscoparine
    • C05990
    • 3'-O-Methylluteolin 6-C-glucoside
    • Q27102895
    • 1,5-Anhydro-1-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-1-benzopyran-6-yl]hexitol
    • https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:18200
    • 5, 7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-[(2S, 3R, 4R, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
    • FS-7180
    • CHEBI:18200
    • CS-0032312
    • 2-(3-Methoxy-4-hydroxyphenyl)-6-
    • 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
    • AKOS040760486
    • 20013-23-4
    • DTXSID70941996
    • HY-N5080
    • Kaempherol 3-O-beta-sophoroside
    • A-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one
    • D85179
    • 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
    • Isoorientin 3'-methyl ether
    • (-)-Isoscoparin
    • DA-54459
    • CHEMBL5266276
    • 2-(3-Methoxy-4-hydroxyphenyl)-6-alpha-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one
    • Inchi: 1S/C22H22O11/c1-31-13-4-8(2-3-9(13)24)12-5-10(25)16-14(32-12)6-11(26)17(19(16)28)22-21(30)20(29)18(27)15(7-23)33-22/h2-6,15,18,20-24,26-30H,7H2,1H3/t15-,18-,20+,21-,22+/m1/s1
    • InChI Key: KOMUHHCFAXYRPO-DGHBBABESA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C=C(C3C=CC(=C(C=3)OC)O)O2)=O)C=1O)O)O)O)O

Computed Properties

  • Exact Mass: 462.116
  • Monoisotopic Mass: 462.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 818.6°C at 760 mmHg
  • Flash Point: 287°C
  • Refractive Index: 1.717
  • Solubility: Very slightly soluble (0.37 g/l) (25 º C),

Isoscoparin Pricemore >>

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